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Compound of Interest
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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
ASTM F1839 polyurethane foam. It specifically addresses the influence of temperature on the
foam's mechanical properties during experimental testing.

Frequently Asked Questions (FAQSs)

Q1: What is ASTM F1839 foam and why is it used in orthopedic device testing?

ASTM F1839 is a standard specification for rigid, closed-cell polyurethane foam used as a
standardized testing medium for orthopedic devices and instruments. This foam possesses
mechanical properties, such as compressive and shear strength, that are in the same range as
those reported for human cancellous bone. Its primary purpose is to provide a consistent and
uniform material for mechanical testing, ensuring that results are comparable across different
studies and laboratories. It is important to note that this foam is not intended for implantation.

Q2: How does temperature generally affect the mechanical properties of polyurethane foam?

Temperature is a critical factor that can significantly alter the mechanical behavior of
polyurethane foams. Generally, as the ambient temperature increases, the foam's mechanical
properties, including compressive strength, tensile modulus, and elastic modulus, tend to
decrease. Conversely, at lower temperatures, the foam becomes more brittle, which can lead to
an increase in its mechanical strength. These changes are attributed to alterations in the
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foam's microstructure, such as pore size and density, and the polymer transitioning from a rigid,
glassy state at low temperatures to a more flexible, rubbery state at higher temperatures.

Q3: My mechanical test results for the same grade of ASTM F1839 foam are inconsistent.
Could temperature be a factor?

Yes, inconsistent ambient laboratory temperatures can be a significant source of variability in
mechanical testing results. Since the mechanical properties of polyurethane foam are
temperature-dependent, even slight variations in room temperature can affect the compressive
and tensile properties of the foam. For reproducible results, it is crucial to conduct experiments
in a temperature-controlled environment as specified in the test method.

Q4: At what temperature should | be conducting my tests according to ASTM F1839?

While the ASTM F1839 standard itself does not specify a single testing temperature, it
references other ASTM standards for specific test methods, such as ASTM D1621 for
compressive properties. ASTM D1621 specifies a standard testing temperature of 23 £ 2°C
(73.4 £ 3.6°F). Therefore, it is best practice to perform your mechanical tests within this
temperature range to ensure consistency and comparability of results.

Q5: What are the expected changes in mechanical properties at elevated temperatures?

As the temperature rises, you can expect a decrease in the foam's stiffness and strength. For
instance, research has shown that for polyurethane foams of varying densities, both the tensile
and compressive modulus and strength decrease as the temperature increases from 25°C to
155°C. This is a critical consideration when testing orthopedic devices that may generate heat
during implantation or are intended for use in environments with fluctuating temperatures.

Troubleshooting Guide
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Problem

Possible Cause

Recommended Solution

Inconsistent Compressive

Strength Readings

Fluctuation in ambient

laboratory temperature.

Ensure the testing laboratory is
temperature-controlled to 23 £
2°C. Allow foam blocks and
testing apparatus to equilibrate
to the ambient temperature for
at least 24 hours before

testing.

Lower than Expected Modulus

Values

Testing at a temperature

significantly above 23°C.

Verify and record the ambient
temperature during testing. If
the temperature is high, cool
the laboratory to the standard
testing temperature range.
Consider using an
environmental chamber for

precise temperature control.

Material Appears More Brittle

and Fractures Easily

Testing at a temperature

significantly below 23°C.

Verify and record the ambient
temperature. If the laboratory
is too cold, warm it to the
standard testing temperature
range. Low temperatures can
cause the foam to become
more brittle, leading to

premature failure.

Noticeable Change in Foam

Dimensions Before Testing

The foam has been stored in
an environment with extreme

temperature fluctuations.

Store ASTM F1839 foam
blocks in a temperature-
controlled environment. The
standard specifies a
dimensional stability test to
ensure the material does not

significantly change in size.
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Data on Temperature Effects on Mechanical
Properties

The following tables summarize the effect of temperature on the tensile and compressive
properties of different densities of rigid polyurethane foam.

Table 1: Effect of Temperature on Tensile Modulus of PUR Foam

Foam Density (pcf) Temperature (°C) Tensile Modulus (MPa)
10 25 79.18

10 90 24.35

10 155 1.66

25 25 297.37

25 90 279.23

25 155 12.34

40 25 500.69

40 90 481.16

40 155 17.02

Data extracted from Slavicek
et al. (2020)

Table 2: Effect of Temperature on Compressive Modulus of PUR Foam
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Compressive Modulus

Foam Density (pcf) Temperature (°C)

(MPa)
40 25 105.4
40 90 100.0
40 155 13.8

Data extracted from Slavicek
et al. (2020)

Experimental Protocols

ASTM D1621: Standard Test Method for Compressive Properties of Rigid Cellular Plastics

This protocol outlines the general procedure for determining the compressive properties of rigid
cellular plastics like the foam specified in ASTM F1839.

e Specimen Preparation: Cut five or more test specimens from the foam block. The standard
specimen is a right prism or cylinder with a minimum cross-sectional area of 25.8 cm? (4 in?)
and a height of 25.4 mm (1 in).

» Conditioning: Condition the specimens at 23 + 2°C (73.4 + 3.6°F) and 50 + 5% relative
humidity for at least 24 hours before testing.

e Testing Procedure:

o

Measure the dimensions of the specimens.

Place the specimen on the lower platen of the testing machine.

[¢]

[¢]

Bring the upper platen down to contact the specimen.

o

Apply a compressive load at a constant rate of crosshead movement.

Record the load and corresponding deformation at regular intervals.

(¢]
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» Calculations: From the stress-strain curve, determine the compressive strength and
modulus.

Visualizations
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Caption: Experimental workflow for determining compressive properties.
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Caption: Relationship between temperature and foam mechanical properties.

¢ To cite this document: BenchChem. [Technical Support Center: ASTM F1839 Foam
Mechanical Properties and Temperature Effects]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15567329%#effect-of-temperature-on-
astm-f1839-foam-mechanical-properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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